Methyl 1-amino-3,3-dimethylcyclohexane-1-carboxylate hydrochloride

• IUPAC Name: methyl 1-amino-3,3-dimethylcyclohexane-1-carboxylate;hydrochloride
• InChI: InChI=1S/C10H19NO2.ClH/c1-9(2)5-4-6-10(11,7-9)8(12)13-3;/h4-7,11H2,1-3H3;1H
• InChI Key: ZFLBXFGSAXQEQM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)(C(=O)OC)N)C.Cl
• Molecular Formula: C10H20ClNO2
• Molecular Weight: 221.72 g/mol

Description

Methyl 1-amino-3,3-dimethylcyclohexane-1-carboxylate hydrochloride, also known as ADMC or ACDMCH, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. ADMC is a cyclohexyl derivative of glycine and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Reactions

• Synthesis of Benzodiazepines : Methyl 1-amino-3,3-dimethylcyclohexane-1-carboxylate hydrochloride plays a role in synthesizing various benzodiazepines. In a reaction with certain 1,2-diaminobenzenes, it contributes to forming 3-acyl-1,5-benzodiazepines, showcasing its utility in heterocyclic chemistry (Gurkovskii et al., 1999).

Chemical Properties and Reactions

• Formation of Tetrahydroquinoline Derivatives : This compound is involved in the synthesis of methyl 7,7-dimethyl-5-oxo-5,6,7,8-tetrahydroquinoline-4-carboxylates, as shown in the reaction with the methyl esters of acyl(aroyl)pyruvic acids. This demonstrates its versatility in generating complex organic structures (Rudenko et al., 2013).

Applications in Organic Synthesis

• Synthesis of Amino Acids : The compound plays a crucial role in synthesizing stereo-isomers of amino acids. For example, its use in the synthesis of 1-amino-4-hydroxycyclohexane-1-carboxylic acid demonstrates its applicability in producing constrained hydroxy-α,α-disubstituted-α-amino acids, vital for peptide research (Avenoza et al., 1999).

• Peptide Synthesis : The compound is effective in peptide synthesis, such as in the conjugation of carboxylic acids with methyl ester amino acids hydrochloride, highlighting its importance in the synthesis of enzymatic substrates (Brunel et al., 2005).

• Cyclohexane Derivatives : It is involved in the reaction with acetic acid and cyclohexene derivatives, showing its potential in producing various isomers and derivatives of cyclohexane, which are fundamental in organic chemistry and material science (Leong et al., 1973).